![molecular formula C16H20ClN3OS B8348021 N-[5-(2-Chloro-benzyl)-thiazol-2-yl]-2-ethylamino-butyramide](/img/structure/B8348021.png)
N-[5-(2-Chloro-benzyl)-thiazol-2-yl]-2-ethylamino-butyramide
Cat. No. B8348021
M. Wt: 337.9 g/mol
InChI Key: OGFJGWFUKXIGDX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08853415B2
Procedure details
2-Bromo-N-[5-(2-chloro-benzyl)-thiazol-2-yl]-butyramide (37 mg, 0.10 mmol) was dissolved in 0.5 mL of N,N-dimethylformamide containing ethylamine (2 M in tetrahydrofuran, 1.00 mL, 2.00 mmol). The reaction vessel was sealed and then subjected to microwave irradiation for 5 minutes at 80° C. The crude mixture was evaporated to dryness and purified by reverse-phase preparative liquid chromatography (19 mg, 0.056, 56%). ESI-MS m/z calc. 337.1. found 338.0 (M+1)+ Retention time 2.08 minutes.
Quantity
37 mg
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Br[CH:2]([CH2:19][CH3:20])[C:3]([NH:5][C:6]1[S:7][C:8]([CH2:11][C:12]2[CH:17]=[CH:16][CH:15]=[CH:14][C:13]=2[Cl:18])=[CH:9][N:10]=1)=[O:4].[CH2:21]([NH2:23])[CH3:22]>CN(C)C=O>[Cl:18][C:13]1[CH:14]=[CH:15][CH:16]=[CH:17][C:12]=1[CH2:11][C:8]1[S:7][C:6]([NH:5][C:3](=[O:4])[CH:2]([NH:23][CH2:21][CH3:22])[CH2:19][CH3:20])=[N:10][CH:9]=1
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Inputs
Step One
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Name
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|
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Quantity
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37 mg
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|
Type
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reactant
|
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Smiles
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BrC(C(=O)NC=1SC(=CN1)CC1=C(C=CC=C1)Cl)CC
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Name
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|
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Quantity
|
0.5 mL
|
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Type
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solvent
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Smiles
|
CN(C=O)C
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Step Two
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Name
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|
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Quantity
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1 mL
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Type
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reactant
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Smiles
|
C(C)N
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction vessel was sealed
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CUSTOM
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Type
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CUSTOM
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|
Details
|
irradiation for 5 minutes at 80° C
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|
Duration
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5 min
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CUSTOM
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Type
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CUSTOM
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|
Details
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The crude mixture was evaporated to dryness
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CUSTOM
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Type
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CUSTOM
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Details
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purified by reverse-phase preparative liquid chromatography (19 mg, 0.056, 56%)
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Outcomes
Product
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Name
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|
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Type
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|
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Smiles
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ClC1=C(CC2=CN=C(S2)NC(C(CC)NCC)=O)C=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
